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Compound of Interest

Compound Name: AL-470

Cat. No.: B15562856

Based on the comprehensive analysis of available data, it is highly probable that the intended
compound of interest is NCX 470, a novel nitric oxide (NO)-donating bimatoprost analog, rather
than "AL-470," for which no relevant scientific information was found in the context of drug
development. These application notes and protocols are therefore provided for NCX 470.

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

NCX 470 is a promising therapeutic agent for the reduction of intraocular pressure (IOP) in
patients with open-angle glaucoma or ocular hypertension.[1][2] As a prodrug, NCX 470 is
metabolized in the eye into two active moieties: bimatoprost and a nitric oxide (NO)-donating
molecule. This dual-action mechanism provides a potent IOP-lowering effect by targeting two
distinct agueous humor outflow pathways. Bimatoprost, a prostaglandin F2a analog, enhances
uveoscleral outflow, while the released nitric oxide increases conventional outflow through the
trabecular meshwork.[3][4][5]

These detailed application notes and protocols provide essential information for the preparation
and use of NCX 470 stock solutions in a research setting.

Quantitative Data Summary

The following table summarizes the key quantitative data for NCX 470.
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Property Value Source

(S,E)-1-((1R,2R,3S,5R)-2-
((2)-7-(ethylamino)-7-oxohept-
) 2-enyl)-3,5-
Full Chemical Name ) [6]
dihydroxycyclopentyl)-5-
phenylpent-1-en-3-yl 6-

(nitrooxy)hexanoate

Molecular Formula C31H46N20s MedChemExpress
Molecular Weight 574.71 g/mol MedChemExpress
Appearance 0]] MedChemExpress
Solubility in DMSO =100 mg/mL (= 174.00 mM) MedChemExpress
Recommended Storage of -20°C for up to 1 month, -80°C 3]

Stock Solution for up to 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM NCX 470 Stock
Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of NCX 470, suitable for
use in various in vitro assays.

Materials:

NCX 470 (as supplied)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Analytical balance
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Vortex mixer

Procedure:

Equilibrate Reagents: Allow NCX 470 and DMSO to come to room temperature before use.

Weigh NCX 470: Accurately weigh 5.75 mg of NCX 470 using an analytical balance and
transfer it to a sterile amber microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing NCX 470.

Mixing: Securely cap the tube and vortex thoroughly until the oil is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution
if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at
-20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).

[3]

Protocol 2: General Protocol for In Vitro Cell-Based
Assays

This protocol provides a general workflow for utilizing the NCX 470 stock solution in cell-based

experiments, such as those involving human trabecular meshwork (HTM) cells.

Materials:

10 mM NCX 470 stock solution in DMSO

Appropriate cell culture medium

Cultured cells (e.qg., primary HTM cells)

Sterile cell culture plates

Vehicle control (DMSO)
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Procedure:

o Cell Seeding: Plate the cells at the desired density in a suitable cell culture plate and allow
them to adhere and grow according to the specific assay requirements.

e Preparation of Working Solutions:
o On the day of the experiment, thaw an aliquot of the 10 mM NCX 470 stock solution.

o Prepare serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: Ensure the final concentration of DMSO in the cell culture medium does not
exceed a level that is toxic to the cells (typically < 0.1%). Prepare a vehicle control
containing the same final concentration of DMSO as the highest concentration of NCX 470
being tested.

e Cell Treatment:
o Carefully remove the existing medium from the cells.

o Add the prepared working solutions of NCX 470 or the vehicle control to the respective
wells.

 Incubation: Incubate the cells for the predetermined duration of the experiment under
standard cell culture conditions (e.g., 37°C, 5% COz).

o Downstream Analysis: Following incubation, proceed with the specific assay to measure the
desired cellular response (e.g., changes in cell morphology, contractility, or gene
expression).

Visualizations

The following diagrams illustrate the signaling pathway of NCX 470 and a typical experimental
workflow.
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Caption: Dual signaling pathway of NCX 470.
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Caption: Experimental workflow for in vitro studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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